Cas no 2411326-11-7 (Methyl (E)-4-[[4-(6,7-dihydro-4H-thieno[3,2-c]pyridin-5-yl)-4-oxobutyl]amino]-4-oxobut-2-enoate)

• Product Name: Methyl (E)-4-[[4-(6,7-dihydro-4H-thieno[3,2-c]pyridin-5-yl)-4-oxobutyl]amino]-4-oxobut-2-enoate
• CAS No: 2411326-11-7
• MF: C₁₆H₂₀N₂O₄S
• MW: 336.406002998352
• CID: 5357363
• PubChem ID: 146099554
• Update Time: 2025-05-24

Methyl (E)-4-[[4-(6,7-dihydro-4H-thieno[3,2-c]pyridin-5-yl)-4-oxobutyl]amino]-4-oxobut-2-enoate Chemical and Physical Properties

Names and Identifiers

• Z4097795252
• methyl (2E)-3-[(4-oxo-4-{4H,5H,6H,7H-thieno[3,2-c]pyridin-5-yl}butyl)carbamoyl]prop-2-enoate
• Methyl (E)-4-[[4-(6,7-dihydro-4H-thieno[3,2-c]pyridin-5-yl)-4-oxobutyl]amino]-4-oxobut-2-enoate

• Inchi： 1S/C16H20N2O4S/c1-22-16(21)5-4-14(19)17-8-2-3-15(20)18-9-6-13-12(11-18)7-10-23-13/h4-5,7,10H,2-3,6,8-9,11H2,1H3,(H,17,19)/b5-4+
• InChI Key： GRHAALCEYVIFBY-SNAWJCMRSA-N
• SMILES： S1C=CC2=C1CCN(C(CCCNC(/C=C/C(=O)OC)=O)=O)C2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 481
• XLogP3: 0.7
• Topological Polar Surface Area: 104

Additional information on Methyl (E)-4-[[4-(6,7-dihydro-4H-thieno[3,2-c]pyridin-5-yl)-4-oxobutyl]amino]-4-oxobut-2-enoate

Methyl (E)-4-[[4-(6,7-dihydro-4H-thieno[3,2-c]pyridin-5-yl)-4-oxobutyl]amino]-4-oxobut-2-enoate: A Comprehensive Overview

The compound with CAS No 2411326-11-7, known as Methyl (E)-4-[[4-(6,7-dihydro-4H-thieno[3,2-c]pyridin-5-yl)-4-oxobutyl]amino]-4-oxobut-2-en oate, is a complex organic molecule with significant potential in various fields of research and application. This compound has garnered attention due to its unique structural features and promising biological activities. Recent studies have highlighted its role in drug discovery and development, particularly in the context of its ability to modulate specific cellular pathways.

The chemical structure of this compound is characterized by a methyl ester group attached to a substituted butenoate moiety. The presence of the thieno[3,2-c]pyridine ring system introduces a level of structural complexity that is often associated with bioactive molecules. This bicyclic structure is known to exhibit interesting electronic properties, making it a valuable component in the design of novel pharmaceutical agents. The E-configurational geometry further enhances the molecule's stability and selectivity in biological systems.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound, leveraging modern methodologies such as asymmetric catalysis and click chemistry. These techniques have not only improved the yield but also reduced the environmental footprint of the production process. The ability to synthesize this compound on a larger scale has opened new avenues for its exploration in preclinical studies.

In terms of biological activity, this compound has shown promising results in vitro assays targeting various disease states. For instance, studies have demonstrated its potential as an antiproliferative agent against cancer cell lines. Additionally, its ability to inhibit key enzymes involved in inflammatory pathways suggests its utility in treating chronic inflammatory diseases. These findings underscore the importance of further research into its pharmacokinetic and pharmacodynamic profiles.

The application potential of this compound extends beyond therapeutic applications. Its structural versatility makes it a candidate for use in diagnostic tools and imaging agents. Researchers are actively exploring its compatibility with existing drug delivery systems, aiming to enhance its bioavailability and reduce off-target effects.

Looking ahead, collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the development of this compound into a clinically relevant entity. The integration of advanced computational models with experimental validation will play a pivotal role in optimizing its therapeutic index.

In conclusion, Methyl (E)-4-[[4-(6,7-dihydro-4H-thieno[3,2-c]pyridin-5-y l)-4 oxobutyl]amino]-4 oxobut 2 enoate represents a compelling candidate for addressing unmet medical needs. Its unique chemical architecture and emerging biological data position it as a key player in the ongoing quest for innovative therapeutic solutions.